Cas no 62381-80-0 (Pyridine, 2-[[(3-fluorophenyl)methyl]sulfonyl]-, 1-oxide)

• Product name: Pyridine, 2-[[(3-fluorophenyl)methyl]sulfonyl]-, 1-oxide
• CAS No: 62381-80-0
• MF: C₁₂H₁₀FNO₃S
• MW: 267.2761054039
• CID: 446945
• PubChem ID: 501098

Pyridine, 2-[[(3-fluorophenyl)methyl]sulfonyl]-, 1-oxide Chemical and Physical Properties

Names and Identifiers

• Pyridine, 2-[[(3-fluorophenyl)methyl]sulfonyl]-, 1-oxide
• 2-[(3-fluorophenyl)methylsulfonyl]-1-oxidopyridin-1-ium
• 2-[(3-fluorophenyl)methylsulfonyl]-1-oxido-pyridin-1-ium
• 62381-80-0
• 2-(3-Fluoro-phenylmethanesulfonyl)-pyridine, 1-oxide
• DTXSID40333364

• Inchi： InChI=1S/C12H10FNO3S/c13-11-5-3-4-10(8-11)9-18(16,17)12-6-1-2-7-14(12)15/h1-8H,9H2
• InChI Key： HVDRJJXPHWNBNY-UHFFFAOYSA-N
• SMILES： C1=CC=[N+](C(=C1)S(=O)(=O)CC2=CC(=CC=C2)F)[O-]

Computed Properties

• Exact Mass: 267.0366
• Monoisotopic Mass: 267.03654252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 68Ų

Experimental Properties

• PSA: 61.08